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Compound of Interest

Compound Name: 5-Formyl-2-methylbenzonitrile

Cat. No.: B1319385 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 5-Formyl-2-methylbenzonitrile (CAS 27613-36-1). The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

laboratory operations.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Formyl-2-methylbenzonitrile is a compound that requires careful handling due to its

chemical properties. Based on data from structurally similar compounds, it should be treated as

harmful if swallowed, and capable of causing skin, eye, and respiratory irritation.[1][2]

Adherence to appropriate personal protective equipment (PPE) protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Hand Protection
Chemical-resistant nitrile

gloves.[3][4][5]

Nitrile gloves offer superior

protection against a wide

range of chemicals, including

solvents, acids, and oils, and

are more puncture-resistant

than latex.[5][6][7]

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from splashes.

Standard EN 166 (EU) or

OSHA 29 CFR 1910.133 (US)

compliant eyewear is

recommended.[1][8]

Skin and Body Laboratory coat.

To prevent skin contact. For

larger quantities or risk of

splashing, additional protective

clothing may be necessary.[1]

[8]

Respiratory
Use in a well-ventilated area or

under a chemical fume hood.

To avoid inhalation of dust or

vapors.[1][2][9] If ventilation is

inadequate, a NIOSH/MSHA or

European Standard EN 149

approved respirator should be

used.[1]

Safe Handling and Operational Workflow
Follow these procedural steps to ensure the safe handling of 5-Formyl-2-methylbenzonitrile
during laboratory operations.

Experimental Protocol:

Preparation: Before handling the compound, ensure that the designated workspace, typically

a chemical fume hood, is clean and uncluttered.[1] Confirm that an eyewash station and

safety shower are readily accessible.[1]
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Donning PPE: Put on all required PPE as specified in Table 1.

Handling the Compound:

Use only under a chemical fume hood.[1][8]

Avoid direct contact with skin, eyes, and clothing.[2][9]

Do not breathe in dust, fumes, or vapors.[1][8]

Avoid eating, drinking, or smoking in the handling area.[1][8]

Spill Management:

In case of a spill, absorb the material with an inert absorbent such as sand or vermiculite.

[8]

Collect the absorbed material into a sealed container for proper disposal.[8][9]

Ventilate the area and wash the spill site after material pickup is complete.

Post-Handling:

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[1][8]

Remove and wash any contaminated clothing before reuse.[1][2]

Disposal Plan
Chemical waste must be managed in accordance with federal, state, and local regulations. Do

not dispose of 5-Formyl-2-methylbenzonitrile down the drain or in regular trash.

Disposal Protocol:

Waste Collection:

Collect waste material, including any contaminated absorbents or disposable PPE, in a

designated and clearly labeled hazardous waste container.[10]
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The container must be compatible with the chemical, well-sealed, and stored in a cool, dry,

well-ventilated area.[9][11]

Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name: "5-Formyl-
2-methylbenzonitrile".

Disposal Request:

Arrange for pickup and disposal through your institution's Environmental Health & Safety

(EHS) office or a licensed chemical waste disposal company.[8][11]

Provide the EHS office with a completed waste tag that details the contents of the

container.[12]

Workflow and Safety Diagram
The following diagram illustrates the standard workflow for safely handling and disposing of 5-
Formyl-2-methylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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